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Compound of Interest

Compound Name: ER-Tracker Green

Cat. No.: B15358963 Get Quote

For Immediate Implementation: Essential Safety and Logistics for ER-Tracker Green

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with ER-Tracker Green. By offering clear, procedural,

and step-by-step guidance, we aim to be your preferred source for laboratory safety and

chemical handling information, ensuring the integrity of your research and the safety of your

team.

Personal Protective Equipment (PPE) and Essential
Safety
While ER-Tracker Green is not classified as a hazardous substance, adherence to standard

laboratory safety practices is paramount.[1] The recommended personal protective equipment

includes:

Lab Coat: To protect from spills and contamination.

Safety Glasses: To shield eyes from potential splashes.

Gloves: To prevent skin contact.

ER-Tracker Green is supplied as a lyophilized powder and is reconstituted in dimethyl

sulfoxide (DMSO).[2][3][4] DMSO is a combustible liquid and can facilitate the absorption of
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other chemicals through the skin. Therefore, exercise caution when handling the DMSO stock

solution.

Quantitative Data Summary
For quick reference, the key quantitative data for ER-Tracker Green is summarized in the table

below.

Property Value Citations

Molecular Weight 783.09 g/mol

Excitation Maximum ~504 nm

Emission Maximum ~511 nm

Recommended Stock Solution 1 mM in DMSO

Recommended Working

Concentration

100 nM - 2 µM in buffer or

media

Storage (Lyophilized)
≤–20°C, desiccated and

protected from light

Storage (DMSO Stock)
≤–20°C, in aliquots to avoid

freeze-thaw cycles

Experimental Protocol: Staining Adherent Cells with
ER-Tracker Green
This protocol provides a step-by-step guide for staining the endoplasmic reticulum in live,

adherent cells.

Materials:

ER-Tracker Green (lyophilized powder)

High-quality, anhydrous DMSO
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Appropriate cell culture medium (phenol red-free medium can reduce background

fluorescence)

Hanks' Balanced Salt Solution with calcium and magnesium (HBSS/Ca/Mg) or other suitable

buffer

Adherent cells cultured on coverslips or in imaging-compatible plates

Procedure:

Prepare 1 mM Stock Solution:

Allow the vial of lyophilized ER-Tracker Green to warm to room temperature.

Briefly centrifuge the vial to collect the powder at the bottom.

Reconstitute the 100 µg of ER-Tracker Green in 128 µL of high-quality DMSO to create a

1 mM stock solution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C, protected from light.

Prepare Working Solution:

On the day of the experiment, dilute the 1 mM stock solution to the desired working

concentration (typically between 100 nM and 2 µM) in pre-warmed (37°C) cell culture

medium or HBSS/Ca/Mg. The optimal concentration may vary depending on the cell type

and should be determined empirically.

Cell Staining:

Grow adherent cells to the desired confluency on coverslips or in an appropriate imaging

dish.

Remove the growth medium.

Wash the cells once with the pre-warmed buffer or medium.
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Add the pre-warmed ER-Tracker Green working solution to the cells, ensuring the entire

surface is covered.

Incubate the cells for 15-30 minutes at 37°C, protected from light.

Imaging:

Remove the staining solution.

Wash the cells twice with fresh, pre-warmed medium or buffer.

Replace with fresh, pre-warmed medium for imaging. To reduce background fluorescence,

phenol red-free medium can be used.

Image the cells live using a fluorescence microscope with a standard FITC filter set. Note:

ER-Tracker Green is recommended for live-cell imaging only, as the signal is not well-

retained after fixation.

Disposal Plan
Proper disposal of ER-Tracker Green and associated materials is crucial to maintain a safe

laboratory environment. All waste should be treated as chemical waste and disposed of in

accordance with local, state, and federal regulations.

Unused Stock Solution (in DMSO): Collect in a designated, labeled hazardous waste

container for flammable organic solvents.

Contaminated Labware (pipette tips, tubes, etc.): Place in a designated hazardous waste

container for solid chemical waste.

Aqueous Waste (working solution, cell culture media): While ER-Tracker Green itself is not

classified as hazardous, the working solution contains a chemical dye. It is best practice to

collect this liquid waste in a designated hazardous waste container for aqueous chemical

waste. Do not pour it down the drain.

Contaminated Cells: After imaging, the remaining cells and media should be treated as

chemical waste and collected in the aqueous chemical waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15358963?utm_src=pdf-body
https://www.benchchem.com/product/b15358963?utm_src=pdf-body
https://www.benchchem.com/product/b15358963?utm_src=pdf-body
https://www.benchchem.com/product/b15358963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow and Logic Diagrams
The following diagrams illustrate the safe handling workflow and the logical relationships in the

experimental protocol.

Safe Handling Workflow for ER-Tracker Green
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Caption: A workflow diagram illustrating the key stages of handling ER-Tracker Green safely.
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Experimental Logic for ER-Tracker Green Staining
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Caption: A logical flow diagram of the experimental protocol for ER-Tracker Green staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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